1,8-Naphthyridine-3-carboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-7-(1-piperazinyl)-

• CAS No.: 99735-41-8
• Molecular Formula: C16H17FN4O3
• Molecular Weight: 332.33 g/mol
• IUPAC Name: 1-cyclopropyl-6-fluoro-4-oxo-7-piperazin-1-yl-1,8-naphthyridine-3-carboxylic acid
• InChI: InChI=1S/C16H17FN4O3/c17-12-7-10-13(22)11(16(23)24)8-21(9-1-2-9)14(10)19-15(12)20-5-3-18-4-6-20/h7-9,18H,1-6H2,(H,23,24)
• InChI Key: SKYHBWSFRMRRRT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C=C(C(=O)C3=CC(=C(N=C32)N4CCNCC4)F)C(=O)O

Description

1,8-Naphthyridine-3-carboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-7-(1-piperazinyl)- is a useful research compound. Its molecular formula is C16H17FN4O3 and its molecular weight is 332.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,8-Naphthyridine-3-carboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-7-(1-piperazinyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,8-Naphthyridine-3-carboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-7-(1-piperazinyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

A suspension of 0.7 g (1.6 mmole) of ethyl 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-7-[4- (ethoxycarbonyl)-1-piperazinyl]-1,8-naphthyridine-3carboxylate, 6 ml of 10% aqueous sodium hydroxide and 2 ml of ethanol was refluxed for three hours. The reaction was filtered through a fiber glass pad to clarify and acidified to pH 1.5 with 6.0 M hydrochloric acid and lyophilized. The residue was dissolved in 10 ml of ammonium hydroxide and the solution concentrated in vacuo. The precipitate which formed was removed by filtration, washed with aqueous ethanol, ether, and dried in vacuo to give 0.04 g, mp 274°-276° C.

Synthesis routes and methods II

Procedure details

A solution of 10.2 g (25 mmole) of 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-7-[4-(ethoxycarbonyl)-1-piperazinyl]-1,8-naphthyridine-3-carboxylic acid, 100 ml of 10% aqueous sodium hydroxide and 40 ml of ethanol was refluxed for three hours. The solution was concentrated to 125 ml and acidified to pH 7.3 with glacial acetic acid. The resulting precipitate was removed by filtration, washed with 50% aqueous ethanol, ether and dried in vacuo to give 7.2 g of the title compound, mp 274°-276°.